SL910102 Plasma Protein Binding Profile: Differential Potency Shift vs. EXP 3174
A direct comparative study quantified the impact of plasma protein binding on the potency of SL910102 (referred to as SL 91.0102-90 DL) and the active metabolite EXP 3174. The study revealed a distinct, quantitative difference in their behavior when transitioning from a protein-free buffer to plasma [1].
EXP 3174: 10–15-fold drop
| Evidence Dimension | Potency shift (fold change) due to plasma protein binding |
|---|---|
| Target Compound Data | Approximately 2-fold drop in potency in control plasma compared to buffer. |
| Comparator Or Baseline | EXP 3174 (active metabolite of losartan): 10-15 fold drop in potency in buffer vs. ~2-fold drop in plasma. |
| Quantified Difference | The potency of EXP 3174 dropped by 10-15 fold in buffer compared to plasma, whereas SL910102 and losartan showed only a ~2-fold drop, indicating significantly higher plasma-protein binding for EXP 3174. |
| Conditions | Radioreceptor assay using rat lung homogenate; comparison of Ki values in protein-free Hepes-buffer vs. blank human or rat plasma. |
Why This Matters
This data directly informs procurement: if a study requires a compound with a specific, less variable plasma-protein binding profile, SL910102 presents a quantifiably different option compared to EXP 3174.
- [1] Soldner A, Spahn-Langguth H, Mutschler E. A radioreceptor assay for the analysis of AT1-receptor antagonists. Correlation with complementary LC data reveals a potential contribution of active metabolites. J Pharm Biomed Anal. 1998 May;17(1):111-24. View Source
